Cas no 1805354-61-3 (4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine)

• Product Name: 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine
• CAS No: 1805354-61-3
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4874793
• Update Time: 2025-05-19

4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine

• Inchi： 1S/C8H5F3N2O/c1-14-8-6(9)4(3-12)2-5(13-8)7(10)11/h2,7H,1H3
• InChI Key： MYXBLLPNMSBRKN-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C=C1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine

Introduction to 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805354-61-3)

4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805354-61-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and methoxy substituent, exhibits a wide range of biological activities and potential applications.

The chemical structure of 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine is composed of a pyridine ring with specific functional groups that contribute to its unique properties. The cyano group (CN) is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The difluoromethyl group (CF₂H) adds further complexity and can enhance the compound's lipophilicity and metabolic stability. The methoxy group (OCH₃) provides additional electronic and steric effects, contributing to the overall biological activity.

Recent studies have highlighted the potential of 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine in various therapeutic areas. One notable application is in the development of novel pesticides. The compound has shown promising activity against a range of plant pathogens, making it a valuable candidate for agricultural applications. Its unique structure allows it to target specific enzymes or receptors in pests, thereby reducing the likelihood of resistance development.

In the realm of medicinal chemistry, 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine has been explored for its potential as a lead compound in drug discovery. Research has demonstrated its ability to modulate various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. For instance, studies have shown that this compound can inhibit key enzymes involved in the metabolism of neurotransmitters, potentially offering new avenues for treating conditions such as depression and anxiety.

The synthesis of 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine has been optimized through various synthetic routes, each with its own advantages and challenges. One common approach involves the sequential addition of functional groups to a pyridine scaffold. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic pathways.

The physicochemical properties of 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine, such as its solubility, stability, and partition coefficient (logP), have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for various applications. For example, the logP value indicates that the compound has a favorable balance between hydrophilicity and lipophilicity, which is essential for effective cellular uptake and distribution.

Toxicological studies have also been conducted to assess the safety profile of 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other compounds.

In conclusion, 4-Cyano-6-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805354-61-3) represents a significant advancement in the field of chemical biology. Its unique structural features and diverse biological activities make it a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in addressing unmet needs in medicine and agriculture.